Cas no 1431720-86-3 (tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate
• CAS No: 1431720-86-3
• MF: C₉H₁₇FN₂O₂
• MW: 204.241885900497
• MDL: MFCD18072719
• CID: 2093699
• PubChem ID: 51071983
• Update Time: 2025-05-25

tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-tert-Butyl 3-amino-4-fluoropyrrolidine-1-carboxylate
• (3S,4R)-tert-butyl 3-amino-4-fluoropyrrolidine-1-carboxylate
• CIS-1-BOC-3-AMINO-4-FLUOROPYRROLIDINE
• tert-butyl (3S,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate
• AK164748
• DXQXHFOCKKIWJL-RQJHMYQMSA-N
• FCH3997106
• cis (1-Boc)-3-amino-4-fluoropyrrolidine
• AX8216010
• AB0093825
• (3S,4R)-1-B
• tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate
• DS-8803
• tert-butyl (3S,4R)-3-Amino-4-fluoro-pyrrolidine-1-carboxylate
• tert-Butyl (3S,4S)-3-amino-4-fluoropyrrolidine-1-carboxylate oxalate(1:x)
• AKOS015919114
• tert-Butyl(3S,4S)-3-amino-4-fluoropyrrolidine-1-carboxylateoxalate(1:x)
• (3S,4R)-N-Boc-3-amino-4-fluoropyrrolidine
• SCHEMBL8250542
• cis-(1-Boc)-3-amino-4-fluoropyrrolidine
• P16314
• DTXSID501163513
• W-204940
• 1174020-30-4
• 2058157-41-6
• 1,1-Dimethylethyl (3S,4R)-3-amino-4-fluoro-1-pyrrolidinecarboxylate
• 1-Pyrrolidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3S,4R)-
• CS-0058585
• 1431720-86-3
• MFCD18072719
• (3R,4S)-1-Boc-3-amino-4-fluoropyrrolidine
• 828-722-9
• DTXCID701594966

• MDL： MFCD18072719
• Inchi： 1S/C9H17FN2O2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5,11H2,1-3H3/t6-,7+/m1/s1
• InChI Key： DXQXHFOCKKIWJL-RQJHMYQMSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1N

Computed Properties

• Exact Mass: 204.12740595g/mol
• Monoisotopic Mass: 204.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 0.4

Experimental Properties

• Boiling Point: 266.1°C at 760 mmHg

tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate (CAS No. 1431720-86-3)

tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate (CAS No. 1431720-86-3) is a fluorinated pyrrolidine derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of N-Boc-protected amines, which are critical intermediates in organic synthesis. Its unique structural features, including the cis-configuration and fluorine substitution, make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapeutics.

The growing interest in fluorinated pyrrolidines stems from their enhanced metabolic stability and bioavailability, which align with current trends in small-molecule drug design. Researchers frequently search for "synthesis of tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate" or "applications of fluorinated pyrrolidine derivatives," reflecting its relevance in modern medicinal chemistry. The compound's CAS No. 1431720-86-3 is often cross-referenced in patent literature for novel anticancer and antiviral agents.

From a synthetic perspective, tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate is typically prepared via asymmetric hydrogenation or enzymatic resolution methods. Its Boc-protected amino group offers versatility for further functionalization, addressing common queries like "how to deprotect Boc groups in fluorinated pyrrolidines." The compound's stereochemistry is crucial for achieving high enantiopurity in chiral drug candidates—a hot topic in FDA-approved drug development.

In the context of green chemistry, this compound has been explored in solvent-free reactions and catalytic processes, responding to industry demands for sustainable synthesis. Analytical techniques such as HPLC and NMR are essential for quality control, as evidenced by frequent searches for "characterization methods for CAS 1431720-86-3." The fluorine atom's electronegativity also makes it a subject of computational chemistry studies investigating non-covalent interactions.

Recent publications highlight the role of tert-butyl cis-3-amino-4-fluoropyrrolidine-1-carboxylate in PROTACs (Proteolysis-Targeting Chimeras) development—a cutting-edge area in targeted protein degradation. Its structural motif appears in clinical-stage molecules for neurodegenerative diseases, tying into trending searches like "fluoropyrrolidines in CNS drug delivery." The compound's logP and pKa values are frequently modeled to predict blood-brain barrier penetration.

Regulatory-wise, the compound falls under standard laboratory chemical guidelines, with handling protocols similar to other Boc-protected intermediates. Safety data sheets emphasize standard PPE requirements, addressing common concerns about "storage conditions for CAS 1431720-86-3." Its stability under inert atmospheres makes it suitable for global supply chains, a key consideration in pharmaceutical outsourcing discussions.